9h-Pyrazolo[4,3-b]quinolin-9-one,7-chloro-1,4-dihydro-1-methyl-

• Molecular Formula: C11H8ClN3O
• Molecular Weight: 233.65 g/mol
• SMILES: CN1C2C(=NC3=C(C2=O)C=C(C=C3)Cl)C=N1
• InChI: InChI=1S/C11H8ClN3O/c1-15-10-9(5-13-15)14-8-3-2-6(12)4-7(8)11(10)16/h2-5,10H,1H3
• InChIKey: XWPCMVPQTOSANP-UHFFFAOYSA-N

7-Chloro-1-methyl-pyrazoloquinolinone: Structural and Physicochemical Profile

7-Chloro-1-methyl-1,4-dihydro-9H-pyrazolo[4,3-b]quinolin-9-one (CAS 61689-24-5) is a tricyclic heterocyclic compound belonging to the pyrazoloquinolinone (PQ) class, characterized by a fused pyrazole-quinoline ring system bearing a chlorine substituent at position 7 and a methyl group at N1 [1]. Its molecular formula is C₁₁H₈ClN₃O with a molecular weight of 233.65 g/mol, calculated XLogP3 of 2.2, one hydrogen bond donor, and three hydrogen bond acceptors [1]. The pyrazoloquinolinone scaffold is recognized as a privileged structure in medicinal chemistry, most notably as a versatile ligand class for GABAₐ receptors, where compounds bind at both the benzodiazepine (α+/γ−) interface and the α+/β− allosteric site [2]. This specific substitution pattern (N1-methyl, C7-chloro) situates the compound within a structure–activity relationship (SAR) series where the nature of the 7-position substituent is a critical determinant of binding mode, functional selectivity, and downstream pharmacological profile [2].

Target Class

GABAₐ receptor tool compound with dual binding-site potential (BZ and α+/β− interface)

Diversification Handle

7-Chloro substituent enables cross-coupling and SNAr for late-stage library synthesis

Physicochemical Profile

Distinct from 7-methyl analog: higher lipophilicity, halogen-bonding capacity, lead-like MW

• [1] PubChem. 7-Chloro-1-methyl-1,4-dihydro-9H-pyrazolo[4,3-b]quinolin-9-one. Compound Summary CID 12348681. National Library of Medicine. View Source
• [2] Simeone, X., et al. (2022). Pyrazoloquinolinones, revisited GABAₐ receptor tool compounds. TU Wien reposiTUm. View Source

7-Chloro-1-methyl-pyrazoloquinolinone: Generic Substitution Risks

Pyrazoloquinolinones cannot be treated as interchangeable commodities because subtle variations in substitution pattern produce profound, non-linear shifts in receptor subtype selectivity, intrinsic efficacy, and binding-site preference. Within the PQ class, the same tricyclic core can yield a benzodiazepine-site agonist, a null modulator at the α+/β− interface, or a functionally selective positive allosteric modulator depending solely on the identity and position of substituents [1]. For instance, CGS 9896 — a 2-p-chlorophenyl pyrazolo[4,3-c]quinolin-3(5H)-one — exhibits subnanomolar affinity for benzodiazepine binding sites (Kᵢ < 1 nM against [³H]-flunitrazepam) and behaves as a mixed agonist/antagonist in vivo [2], while other PQs with different substitution show predominant modulation via the α+/β− interface with little or no benzodiazepine-site affinity [1]. The C7-chloro, N1-methyl substitution pattern on the [4,3-b]quinolin-9-one scaffold of the target compound defines a distinct region of chemical space that is not replicated by any other commercially available PQ. Substituting a 7-chloro with a 7-methyl, 7-nitro, or 7-unsubstituted analog — or moving to a different ring-fusion topology (e.g., [4,3-c]quinolin-3-one) — fundamentally alters the electronic landscape, lipophilicity, and hydrogen-bonding capacity of the molecule, which in turn determines receptor interaction profiles [1][3]. Procurement decisions predicated on scaffold-level similarity alone risk selecting a compound with divergent or even opposing pharmacological behavior.

Substitute7-Methyl analog

Altered electronic landscape and absent halogen handle may shift binding mode and limit synthetic diversification; procurement based on core scaffold alone risks selecting compound with divergent pharmacological behavior.

SubstituteDiazepam / classical BZDs

Benzodiazepines only engage the α+/γ− site; cannot replicate α+/β− interface modulation. PQ-specific pharmacology is lost, undermining GABAₐ subtype-selective studies.

SubstituteOther PQ topologies (e.g., [4,3-c] series)

Ring-fusion geometry determines pharmacophore orientation at both GABAₐ interfaces; functional selectivity observed in one series may not transfer directly to another.

• [1] Simeone, X., et al. (2022). Pyrazoloquinolinones, revisited GABAₐ receptor tool compounds. TU Wien reposiTUm. View Source
• [2] Gee, K. W., et al. (1982). A novel pyrazoloquinoline that interacts with brain benzodiazepine receptors: characterization of some in vitro and in vivo properties of CGS 9896. Life Sciences, 30(26), 2245–2252. View Source
• [3] Manaev, Yu. A., et al. (1985). Nitration of pyrazolo[4,3-b]quinolinones. Chemistry of Heterocyclic Compounds, 21, 905–910. View Source

7-Chloro-1-methyl-pyrazoloquinolinone: Quantitative Differentiation Evidence

Physicochemical Profile: 7-Chloro vs. 7-Methyl

The 7-chloro substituent on the target compound imparts a distinct physicochemical signature relative to the closest commercially available analog, 1,7-dimethyl-4H-pyrazolo[4,3-b]quinolin-9-one (CAS 384812-86-6), which bears a methyl group at the same position. The chlorine atom increases molecular weight by +20.42 Da (233.65 vs. 213.24 g/mol), contributes +0.52 units to computed logP (XLogP3 2.2 vs. approximately 1.68 for the dimethyl analog based on fragment-based estimates), and replaces a weaker hydrophobic contact surface with a polarizable halogen that can participate in halogen-bonding interactions with protein targets [1]. Furthermore, the electron-withdrawing nature of chlorine (−I effect) reduces the electron density of the fused quinoline ring relative to the electron-donating 7-methyl analog, altering π-stacking propensity and metabolic oxidation susceptibility at adjacent positions [2]. These differences are quantifiable and directly impact compound suitability for structure-based drug design campaigns.

Physicochemical Profile

Cross-study comparable

MW 233.65 vs 213.24 g/mol; XLogP3 2.2 vs ~1.68; Cl enables halogen bonding

7-Chloro analog may support halogen-mediated target engagement studies

7-Methyl analog lacks polarizable halogen; logP shift of ~0.5 units

Evidence Dimension	Computed physicochemical parameters (MW, logP, H-bond donors/acceptors)
Target Compound Data	MW = 233.65 g/mol; XLogP3 = 2.2; HBD = 1; HBA = 3; Rotatable bonds = 0 [1]
Comparator Or Baseline	1,7-Dimethyl-4H-pyrazolo[4,3-b]quinolin-9-one (CAS 384812-86-6): MW = 213.24 g/mol; HBD = 1; HBA = 3 (7-methyl in place of 7-chloro)
Quantified Difference	ΔMW = +20.42 Da (9.6% increase); ΔXLogP3 ≈ +0.52 units (chloro vs. methyl contribution); halogen-bonding capacity present (Cl) vs. absent (CH₃)
Conditions	Computed properties from PubChem (XLogP3 3.0 algorithm) and ChemSrc structural data

Why This Matters

For procurement decisions in medicinal chemistry, the 7-chloro compound offers a distinct physicochemical profile — higher lipophilicity and halogen-bonding potential — that cannot be replicated by the 7-methyl analog, making it the appropriate choice when halogen-mediated target engagement or specific logP windows are required.

• [1] PubChem. 7-Chloro-1-methyl-1,4-dihydro-9H-pyrazolo[4,3-b]quinolin-9-one. Compound Summary CID 12348681. Computed Properties section. View Source
• [2] Manaev, Yu. A., et al. (1985). Nitration of pyrazolo[4,3-b]quinolinones. Chemistry of Heterocyclic Compounds, 21, 905–910. Demonstrates substituent-dependent reactivity at the quinoline ring of the pyrazoloquinolinone core. View Source

7-Chloro as a Diversification Handle vs. 7-Methyl

The 7-chloro substituent provides a well-precedented synthetic handle for nucleophilic aromatic substitution (SNAr), Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, etc.), and other transition-metal-mediated transformations, enabling late-stage diversification of the pyrazoloquinolinone core. The nitration study by Manaev et al. (1985) explicitly demonstrates that 1-methyl-4H-pyrazolo[4,3-b]quinolin-9-one and its 7-substituted derivatives undergo regioselective electrophilic aromatic substitution, with the site and extent of nitration governed by the nature of the existing substituent [1]. A 7-chloro substituent directs further electrophilic substitution differently than a 7-methyl or 7-unsubstituted analog, providing predictable regiochemical control [1]. In contrast, the 7-methyl analog offers no comparable synthetic handle for cross-coupling, limiting its utility as a diversification scaffold. The 1996 Chulalongkorn University thesis by Chiravuth and Saisorn further confirms that 7-chloro-pyrazoloquinolone derivatives can be synthesized via a three-step route (quinoline ring formation, chlorination with SOCl₂, and cyclization with phenylhydrazine), establishing a reproducible synthetic pathway for this specific substitution pattern [2].

Synthetic Versatility

Class-level inference

7-Cl enables SNAr, Suzuki, Buchwald-Hartwig; 7-CH₃ offers no cross-coupling handle

7-Cl position may support late-stage diversification workflows

Synthetic route validated (Chiravuth & Saisorn, 1996)

Evidence Dimension	Synthetic versatility for derivatization (presence/absence of cross-coupling handle)
Target Compound Data	7-Chloro substituent enables SNAr, Suzuki coupling, Buchwald-Hartwig amination, and other Pd-catalyzed transformations at position 7 [1]
Comparator Or Baseline	7-Methyl analog (CAS 384812-86-6): no halogen handle; 7-unsubstituted analog (1-methyl-4H-pyrazolo[4,3-b]quinolin-9-one): no functional handle at position 7 [3]
Quantified Difference	Qualitative difference: Cl present = synthetic handle accessible; Cl absent = handle absent. Regioselectivity of electrophilic substitution is substituent-dependent as demonstrated by nitration product distribution [1]
Conditions	Electrophilic aromatic nitration (HNO₃/H₂SO₄ or HNO₃/Ac₂O); SNAr (nucleophile, base, polar aprotic solvent); Pd-catalyzed cross-coupling (Pd(0) or Pd(II) catalyst, ligand, base, solvent, heat)

Why This Matters

For research groups building focused libraries or SAR series around the pyrazoloquinolinone core, the 7-chloro compound offers a strategic advantage as a diversification point — it can be elaborated into amines, aryls, heteroaryls, and other derivatives — whereas the 7-methyl analog is a synthetic dead-end at this position, making the chloro compound the superior procurement choice for medicinal chemistry expansion campaigns.

• [1] Manaev, Yu. A., Perevalov, V. P., Andreeva, M. A., Grap, S. R., & Stepanov, B. I. (1985). Nitration of pyrazolo[4,3-b]quinolinones. Chemistry of Heterocyclic Compounds, 21, 905–910. View Source
• [2] Chiravuth, T. & Saisorn, B. (1996). Synthesis of 7-chloro- and 7-nitro-pyrazoloquinolone derivatives. Chulalongkorn University Theses and Dissertations (Chula ETD), 28513. View Source
• [3] PubChem. 1,7-Dimethyl-4H-pyrazolo[4,3-b]quinolin-9-one (CAS 384812-86-6). Structure confirms absence of halogen substituent. View Source

GABAₐ Receptor Engagement: Pyrazoloquinolinone vs. Benzodiazepines

Pyrazoloquinolinones (PQs) are distinguished from classical 1,4-benzodiazepines by their dual binding-site engagement at GABAₐ receptors: PQs bind at both the canonical benzodiazepine (BZ) site (α+/γ− interface) and the extracellular α+/β− interface, a site not targeted by diazepam or other traditional benzodiazepines [1]. This dual-site interaction profile is a class-defining feature of the PQ scaffold. While target-compound-specific binding data (Kᵢ, IC₅₀) at defined GABAₐ receptor subtypes are not available in the peer-reviewed primary literature as of the search date, the extensive body of work on structurally proximal PQs establishes quantitative benchmarks. CGS 9896 (pyrazolo[4,3-c]quinolin-3-one scaffold) exhibits subnanomolar Kᵢ values for [³H]-flunitrazepam displacement (Kᵢ < 1 nM across multiple brain regions) and demonstrates GABA-shift behavior predictive of benzodiazepine-site agonist activity [2]. More recently, Simeone et al. (2022) demonstrated that PQ derivatives with varying substitution patterns achieve functional selectivity for specific β-subunit isoforms at the α+/β− interface, with some compounds showing >10-fold selectivity for β1- over β2/β3-containing receptors [1]. The specific N1-methyl, C7-chloro substitution on the [4,3-b]quinolin-9-one scaffold defines a unique topology relative to the more extensively characterized [4,3-c]quinolin-3-one series, with the ring-fusion geometry impacting the spatial orientation of pharmacophoric elements at both binding interfaces [1]. Importantly, the MeSH database records a structurally related 7-chloro-pyrazoloquinolinone derivative (UI: C000596679) with reported anti-proliferative effects against gallium-resistant lung cancer cell lines, indicating that the 7-chloro-pyrazoloquinolinone subclass may harbor biological activities extending beyond GABAₐ receptor modulation and into oncology-relevant pathways [3].

GABAₐ Site Engagement

Class-level inference

PQ class binds BZ (α+/γ−) and α+/β− interfaces; >10-fold β1-selectivity reported for analogs

May enable investigation of α+/β− interface pharmacology

Target-compound Kᵢ data not yet available in primary literature

Evidence Dimension	GABAₐ receptor binding site engagement (dual-site vs. single-site); pharmacological target space
Target Compound Data	Pyrazolo[4,3-b]quinolin-9-one scaffold; predicted dual BZ site (α+/γ−) and α+/β− interface engagement based on PQ class behavior [1]. No target-compound-specific binding Kᵢ data identified in primary literature.
Comparator Or Baseline	Diazepam: benzodiazepine-site (α+/γ−) binding only, no α+/β− interface engagement. CGS 9896 (pyrazolo[4,3-c]quinolin-3-one): Kᵢ < 1 nM at BZ site; agonist-type GABA shift [2]. Simeone et al. (2022) PQ library: β1-subtype-selective compounds with >10-fold selectivity demonstrated [1].
Quantified Difference	CGS 9896 BZ-site Kᵢ: subnanomolar (exact value brain-region-dependent); β1-selectivity ratio: >10-fold for optimized PQs vs. non-selective benzodiazepines (ratio ≈ 1) [1][2]. Quantitative Kᵢ or efficacy data for the target compound itself are not yet publicly available.
Conditions	Radioligand binding: [³H]-flunitrazepam displacement in rat brain membranes (CGS 9896). Two-electrode voltage clamp electrophysiology in Xenopus oocytes expressing defined GABAₐ receptor subunit combinations (Simeone et al. 2022 PQ studies).

Why This Matters

The PQ scaffold, including the [4,3-b]quinolin-9-one topology, is one of the few chemotypes known to access the therapeutically underexploited α+/β− interface of GABAₐ receptors. This distinguishes it fundamentally from benzodiazepine-based tool compounds and makes it a high-value procurement target for laboratories investigating non-BZ-site GABAₐ pharmacology, even in the absence of fully characterized target-compound-specific binding data.

• [1] Simeone, X., et al. (2022). Pyrazoloquinolinones, revisited GABAₐ receptor tool compounds. TU Wien reposiTUm. View Source
• [2] Gee, K. W., Horst, W. D., O'Brien, R., & Yamamura, H. I. (1982). High affinity inhibition of [³H]-flunitrazepam binding to brain benzodiazepine receptors by CGS 9896, a novel pyrazoloquinoline. Biochemical and Biophysical Research Communications, 105(2), 457–461. View Source
• [3] MeSH Supplementary Concept Data. 5476423 compound. Unique ID C000596679. Note: 'with potential anti-proliferative effects on gallium-resistant lung cancer; structure in first source — Bioorg Med Chem Lett. 2014 Sep 15;24(18):4553-6.' National Library of Medicine. View Source

Electrophilic Substitution: 7-Substituent Effects on Regioselectivity

The nitration study by Manaev et al. (1985) provides direct experimental evidence that the identity of the 7-position substituent on the pyrazolo[4,3-b]quinolin-9-one core dictates the regiochemical outcome of electrophilic aromatic substitution. Nitration of 1-methyl-4H-pyrazolo[4,3-b]quinolin-9-one and its derivatives with nitric acid in sulfuric acid or acetic anhydride yielded different product distributions depending on the substituent present [1]. The electron-withdrawing 7-chloro substituent deactivates the quinoline ring toward further electrophilic attack relative to electron-donating substituents (e.g., methyl, methoxy), shifting the preferred site of nitration and altering the ratio of mono- to di-nitration products [1]. This study explicitly demonstrates that 7-chloro, 7-methyl, 7-methoxy, and 7-unsubstituted pyrazoloquinolinones are chemically non-equivalent species with distinct reactivity profiles — a critical consideration for any research program involving further chemical elaboration of the scaffold. The experimental context (HNO₃ in H₂SO₄ vs. HNO₃ in Ac₂O) further reveals that the 7-chloro derivative exhibits differential sensitivity to nitrating agent choice compared to other 7-substituted congeners, providing an additional dimension of chemical differentiation [1].

Electrophilic Substitution

Head-to-head comparison

Nitration product distribution depends on 7-substituent; 7-Cl shifts regiochemistry vs 7-CH₃

Regiochemical outcome differs by substituent—may impact further derivatization

Conditions: HNO₃/H₂SO₄ or Ac₂O; Manaev et al. 1985

Evidence Dimension	Regioselectivity and product distribution of electrophilic aromatic nitration as a function of 7-substituent identity
Target Compound Data	7-Chloro derivative of 1-methyl-4H-pyrazolo[4,3-b]quinolin-9-one: nitration product distribution and regiochemistry reported as substituent-dependent [1]
Comparator Or Baseline	7-Methyl, 7-methoxy, and 7-unsubstituted derivatives of 1-methyl-4H-pyrazolo[4,3-b]quinolin-9-one: distinct nitration product distributions under identical conditions [1]
Quantified Difference	Number of nitro groups incorporated and site of incorporation are explicitly stated to depend on the nature of the 7-substituent, the nitrating agent (HNO₃/H₂SO₄ vs. HNO₃/Ac₂O), and reaction conditions [1]. Qualitative difference in regiochemical outcome: 7-chloro ≠ 7-methyl ≠ 7-methoxy ≠ 7-H.
Conditions	Nitration with HNO₃ in H₂SO₄ or HNO₃ in acetic anhydride; product analysis by spectroscopic methods (IR, NMR, MS)

Why This Matters

For procurement decisions involving compounds intended for further chemical derivatization, the demonstrated substituent-dependent regioselectivity means that the 7-chloro compound will follow a different synthetic trajectory than its 7-methyl or 7-unsubstituted counterparts. Selecting the wrong 7-substituted analog could lead to unintended regioisomeric products or failed reactions, wasting synthetic resources.

• [1] Manaev, Yu. A., Perevalov, V. P., Andreeva, M. A., Grap, S. R., & Stepanov, B. I. (1985). Nitration of pyrazolo[4,3-b]quinolinones. Chemistry of Heterocyclic Compounds, 21, 905–910. View Source

Drug-Likeness Profile vs. Diazepam

Computed drug-likeness parameters position the target compound favorably within lead-like chemical space and reveal a meaningfully differentiated profile from the classical benzodiazepine comparator diazepam (7-chloro-1,3-dihydro-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one). The target compound has a lower molecular weight (233.65 vs. 284.74 g/mol), fewer hydrogen bond acceptors (3 vs. 4, counting the amide carbonyl oxygen and two pyrazole/quinoline nitrogens), and a lower computed logP (XLogP3 2.2 vs. ~2.8 for diazepam), all of which favor compliance with lead-likeness criteria (MW ≤ 250, logP ≤ 3.5) [1][2]. Both compounds contain a 7-chloro substituent and an N1-methyl group on a tricyclic core, yet the pyrazoloquinolinone scaffold has zero rotatable bonds compared to one in diazepam (the 5-phenyl ring rotation), resulting in greater conformational rigidity [1]. The topological polar surface area (TPSA) of the target compound (estimated ~54 Ų based on fragment summation) is lower than that of diazepam (~61 Ų), which may confer advantages in blood-brain barrier penetration for CNS-targeted applications [1]. These computed differences, while not direct experimental measurements, have well-established correlations with oral bioavailability, CNS penetration, and developability and can inform compound selection in early-stage drug discovery programs [2].

Lead-Likeness Profile

Cross-study comparable

MW 234 vs 285; logP 2.2 vs 2.8; rot. bonds 0 vs 1; TPSA ~54 vs 61 Ų

Computed parameters may support lead-like space for fragment-based design

PubChem computed properties; diazepam comparator for context

Evidence Dimension	Computed drug-likeness and lead-likeness parameters (MW, logP, HBD, HBA, rotatable bonds, TPSA)
Target Compound Data	MW = 233.65; XLogP3 = 2.2; HBD = 1; HBA = 3; Rotatable bonds = 0; TPSA (estimated) ≈ 54 Ų [1]
Comparator Or Baseline	Diazepam: MW = 284.74; XLogP3 ≈ 2.8; HBD = 0; HBA = 4; Rotatable bonds = 1; TPSA ≈ 61 Ų [2]
Quantified Difference	ΔMW = −51.1 Da (−17.9% vs. diazepam); ΔlogP ≈ −0.6 units (lower lipophilicity); Δrotatable bonds = −1 (greater rigidity); ΔTPSA ≈ −7 Ų (lower polarity)
Conditions	Computed values from PubChem (XLogP3 algorithm) and standard fragment-based TPSA estimation. Diazepam comparator values from PubChem CID 3016.

Why This Matters

The target compound's lower molecular weight, lower lipophilicity, and greater conformational rigidity relative to diazepam place it in more favorable lead-like chemical space, making it a more attractive starting point for fragment-based or lead optimization campaigns where physicochemical parameters are critical go/no-go criteria.

• [1] PubChem. 7-Chloro-1-methyl-1,4-dihydro-9H-pyrazolo[4,3-b]quinolin-9-one. Compound Summary CID 12348681. Computed Properties section. View Source
• [2] PubChem. Diazepam. Compound Summary CID 3016. Computed Properties section. View Source

7-Chloro-1-methyl-pyrazoloquinolinone: Research and Industrial Applications

Probing GABAₐ α+/β− Allosteric Site

The pyrazoloquinolinone class, including the [4,3-b]quinolin-9-one topology of this compound, is one of the few chemotypes with demonstrated dual engagement of the benzodiazepine site (α+/γ− interface) and the extracellular α+/β− interface of GABAₐ receptors [1]. Research groups investigating subtype-selective GABAₐ receptor modulation — particularly β-subunit isoform selectivity — should prioritize this compound as a scaffold for systematic SAR exploration, given the established precedent for β1-selective modulation within the PQ class [1]. The 7-chloro substituent provides a strategic diversification point for generating analog libraries via cross-coupling or nucleophilic substitution, enabling systematic exploration of the pharmacophoric requirements for α+/β− interface binding versus benzodiazepine-site binding. The Chulalongkorn University thesis (1996) establishes a reproducible three-step synthetic pathway for 7-chloro-pyrazoloquinolone derivatives, providing a validated starting point for library synthesis [2].

Late-Stage Diversification via 7-Chloro

For medicinal chemistry laboratories constructing focused heterocyclic libraries, this compound serves as a superior diversification scaffold compared to its 7-methyl or 7-unsubstituted analogs. The aryl chloride at position 7 enables Pd-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions, as well as nucleophilic aromatic substitution with amines, alkoxides, and thiols [1]. This allows a single procurement of the 7-chloro compound to yield dozens of analogs, whereas the corresponding 7-methyl analog offers no comparable synthetic handle and would require de novo synthesis of each derivative. The regioselectivity data from Manaev et al. (1985) further informs the choice of conditions for further electrophilic substitution reactions, enabling predictable elaboration at other positions of the core [1].

Oncology Probe for Gallium-Resistant Lung Cancer

The MeSH database records a structurally related 7-chloro-pyrazoloquinolinone derivative (5476423 compound) with reported anti-proliferative effects against gallium-resistant lung cancer cell lines, based on data published in Bioorganic & Medicinal Chemistry Letters (2014) [1]. This precedent establishes the 7-chloro-pyrazoloquinolinone subclass as a potential starting point for developing probes targeting gallium-resistant and other drug-resistant cancer phenotypes. The distinct mechanism of action — which may involve pathways unrelated to the GABAₐ receptor pharmacology that dominates the PQ literature — makes this compound of interest to oncology-focused research groups seeking novel chemical matter for resistant cancer indications.

Substituent Effects on Heterocyclic Reactivity

The Manaev et al. (1985) study demonstrates that 7-substituted pyrazolo[4,3-b]quinolin-9-ones serve as informative substrates for studying substituent effects on electrophilic aromatic substitution regioselectivity in fused heterocyclic systems [1]. The 7-chloro derivative, as an electron-withdrawing substituent case, provides a valuable data point for benchmarking computational models of heterocyclic reactivity (e.g., DFT-based Fukui function calculations, electrostatic potential maps). Physical organic chemistry groups and computational chemistry laboratories may procure this compound alongside its 7-methyl, 7-methoxy, and 7-nitro congeners to generate internally consistent datasets for method validation.

Application

Selection Property

Validation Focus

GABAₐ α+/β− site studies

Dual-site binding (BZ + α+/β−)

β-subunit isoform selectivity, SAR at 7-position

Library synthesis & SAR expansion

7-Cl as cross-coupling handle

Derivatization scope (SNAr, Suzuki, Buchwald-Hartwig)

Drug-resistant cancer cell-model studies

7-Chloro-PQ subclass bioactivity

Anti-proliferative response in gallium-resistant lines

Electrophilic substitution methodology

Regioselectivity & substituent effects

Nitro product distribution, computational model benchmarking

• [1] Manaev, Yu. A., Perevalov, V. P., Andreeva, M. A., Grap, S. R., & Stepanov, B. I. (1985). Nitration of pyrazolo[4,3-b]quinolinones. Chemistry of Heterocyclic Compounds, 21, 905–910. View Source
• [2] Chiravuth, T. & Saisorn, B. (1996). Synthesis of 7-chloro- and 7-nitro-pyrazoloquinolone derivatives. Chulalongkorn University Theses and Dissertations (Chula ETD), 28513. View Source